Cas no 106533-40-8 ((4Z)-4-butylidene-2,3,4,6b-tetrahydrooxireno[e][2]benzofuran-6(1aH)-one)

• Product Name: (4Z)-4-butylidene-2,3,4,6b-tetrahydrooxireno[e][2]benzofuran-6(1aH)-one
• CAS No: 106533-40-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1182794
• PubChem ID: 5317139
• Update Time: 2025-04-20

(4Z)-4-butylidene-2,3,4,6b-tetrahydrooxireno[e][2]benzofuran-6(1aH)-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-4-butylidene-2,3,4,6b-tetrahydrooxireno[e][2]benzofuran-6(1aH)-one
• (4Z)-4-butylidene-1a,2,3,6b-tetrahydrooxireno[2,3-g][2]benzofuran-6-one
• Z-6,7-Epoxyligustilide
• (Z)-4-Butylidene-2,3,4,6b-tetrahydrooxireno[2,3-e]isobenzofuran-6(1aH)-one
• 106533-40-8
• SCHEMBL14032224

• Inchi： 1S/C12H14O3/c1-2-3-4-8-7-5-6-9-11(14-9)10(7)12(13)15-8/h4,9,11H,2-3,5-6H2,1H3/b8-4-
• InChI Key： ZCTBULGQERTBEG-YWEYNIOJSA-N
• SMILES： O1C2C3C(=O)O/C(=C\CCC)/C=3CCC12

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides